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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787 Get Quote

Technical Support Center: NOC 18
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of NOC 18 (also

known as DETA NONOate), a widely used nitric oxide (NO) donor.

Frequently Asked Questions (FAQs)
Q1: What is NOC 18 and what is it used for?

A1: NOC 18, or DETA NONOate, is a chemical compound that belongs to the class of

diazeniumdiolates, also known as NONOates. It serves as a nitric oxide (NO) donor, releasing

NO in a controlled manner in solution.[1][2] It is frequently used in biomedical research to study

the diverse physiological and pathological roles of nitric oxide, such as in vasodilation,

neurotransmission, and the immune response.[3] Specifically, it has been used to induce

apoptosis in macrophages and inhibit lipoprotein oxidation.[1][4]

Q2: What are the key chemical properties of NOC 18?

A2: The key chemical properties of NOC 18 are summarized in the table below.
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Property Value

Synonyms
DETA NONOate, 2,2'-

(Hydroxynitrosohydrazino)bis-ethanamine

CAS Number 146724-94-9

Molecular Formula C₄H₁₃N₅O₂

Molecular Weight 163.18 g/mol

Appearance White to off-white solid

Purity Typically ≥90% to ≥97% by HPLC

Sources:[1][2][5][6][7][8]

Q3: What are the recommended long-term storage conditions for solid NOC 18?

A3: For long-term stability, solid NOC 18 should be stored at -20°C or -80°C.[1][2][5] It is crucial

to keep the compound in a desiccated environment as it is hygroscopic and to protect it from

light.[1][5] Some suppliers recommend storing it under an inert gas like nitrogen.[2][9] Under

these conditions, the solid compound is stable for at least one year.[2][9]

Q4: How should I prepare a stock solution of NOC 18?

A4: NOC 18 is unstable in aqueous solutions at neutral pH.[1][4] Therefore, stock solutions

should be prepared in a basic solution, such as 0.01 M to 0.1 M NaOH, in which it is relatively

stable.[1][5][6] To prepare a stock solution, dissolve the solid NOC 18 in the desired

concentration of cold NaOH.

Q5: How stable are NOC 18 stock solutions?

A5: Stock solutions of NOC 18 in NaOH are stable for up to 24 hours when stored at -20°C.[1]

[4] It is recommended to prepare fresh solutions daily and keep them on ice during use to

minimize degradation.[5][6] Some sources indicate a degradation of about 5% per day even at

-20°C.[5][6] Stock solutions in water or PBS (pH 7.4) are unstable and should be used

immediately after preparation.[1][4]
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Q6: How does NOC 18 release nitric oxide?

A6: NOC 18 spontaneously decomposes in aqueous solutions at physiological pH (7.4) to

release two molecules of nitric oxide (NO) and the parent amine, diethylenetriamine (DETA).[6]

[9] The rate of NO release is pH-dependent; decomposition is almost instantaneous at pH 5.0.

[6][9]

Stability Data Summary
The stability of NOC 18 is highly dependent on the pH and temperature of the solution. The

following table summarizes the half-life of NOC 18 under different conditions.

Condition Temperature Half-life (t½)

PBS, pH 7.4 22°C
~3400 minutes (~56 hours)[1]

[4]

0.1 M Phosphate Buffer, pH

7.4
37°C 20 hours[9]

Alkaline Solution (pH ≥ 10.0) - Relatively stable[1]

Troubleshooting Guide
Issue: I am not observing the expected biological effects in my experiment.

Possible Cause 1: Degraded NOC 18 solid.

Troubleshooting Step: Ensure that the solid NOC 18 has been stored correctly at -20°C or

-80°C, protected from light and moisture. If the storage conditions have been

compromised, the compound may have degraded. It is advisable to use a fresh vial of the

compound.

Possible Cause 2: Degraded NOC 18 stock solution.

Troubleshooting Step: NOC 18 stock solutions in NaOH are only stable for a short period

(up to 24 hours at -20°C).[1][4] Always prepare fresh stock solutions for your experiments
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and keep them on ice. Avoid using stock solutions that have been stored for longer periods

or have undergone multiple freeze-thaw cycles.

Possible Cause 3: Incorrect pH of the experimental medium.

Troubleshooting Step: The release of NO from NOC 18 is pH-dependent. Verify that the

pH of your experimental buffer or medium is in the physiological range (around 7.4) for

optimal NO release. At a highly acidic pH, the release is very rapid, which might not be

suitable for all experimental designs.[9]

Possible Cause 4: Insufficient concentration of NOC 18.

Troubleshooting Step: The volume of the NOC 18 stock solution added to your

experimental setup should not exceed 1/50th of the total volume to avoid significant pH

shifts, assuming your medium has sufficient buffering capacity.[5][6] You may need to

optimize the final concentration of NOC 18 to observe the desired effect.

Issue: I see a rapid change in the pH of my cell culture medium after adding the NOC 18 stock

solution.

Possible Cause: High volume of alkaline stock solution.

Troubleshooting Step: The stock solution is prepared in NaOH, which is alkaline. Adding a

large volume of this stock solution to a weakly buffered medium can increase the pH.

Prepare a more concentrated stock solution so that a smaller volume is needed. Ensure

your experimental medium has adequate buffering capacity.

Experimental Protocols
Protocol: Determination of NOC 18 Half-life by UV-Vis Spectrophotometry

This protocol allows for the determination of the half-life of NOC 18 in a specific buffer at a

given temperature by monitoring the decrease in its characteristic UV absorbance over time.

Materials:

NOC 18 solid
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0.1 M NaOH, chilled

Phosphate Buffered Saline (PBS), pH 7.4

UV-Vis Spectrophotometer with temperature control

Cuvettes

Procedure:

Prepare a concentrated stock solution of NOC 18: Accurately weigh a small amount of NOC
18 and dissolve it in chilled 0.1 M NaOH to a final concentration of 10-20 mM. Keep this

stock solution on ice.

Set up the spectrophotometer: Set the spectrophotometer to the desired temperature (e.g.,

37°C) and allow it to equilibrate.

Prepare the reaction mixture: In a cuvette, add the appropriate volume of pre-warmed PBS

(pH 7.4).

Initiate the reaction: Add a small volume of the cold NOC 18 stock solution to the PBS in the

cuvette to achieve the desired final concentration (e.g., 100 µM). The volume of the stock

solution should be minimal to not significantly alter the pH of the PBS. Mix quickly by

inverting the cuvette.

Measure absorbance: Immediately place the cuvette in the spectrophotometer and begin

recording the absorbance at the maximum wavelength for NOC 18 (consult literature or

perform a scan to determine, typically around 250 nm).

Data collection: Record the absorbance at regular time intervals until the absorbance value

plateaus, indicating the complete decomposition of NOC 18.

Data analysis: Plot the natural logarithm of the absorbance (ln(A)) versus time. The slope of

the resulting linear plot will be equal to the negative of the rate constant (k). The half-life (t½)

can then be calculated using the formula: t½ = 0.693 / k.

Visualizations
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NOC 18 (DETA NONOate)
Spontaneous Decomposition
(Aqueous solution, pH 7.4)

Products
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Caption: Decomposition pathway of NOC 18.
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Caption: Troubleshooting workflow for NOC 18 experiments.
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Caption: Simplified nitric oxide signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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